2-chloro-4-(pyrrolidin-3-yl)pyridine hydrochloride
Description
“2-chloro-4-(pyrrolidin-3-yl)pyridine hydrochloride” is a chemical compound with the IUPAC name 2- (3-pyrrolidinyl)pyridine hydrochloride . It is a derivative of pyrrolidine, a five-membered nitrogen heterocycle .
Synthesis Analysis
The synthesis of pyrrolidine derivatives involves various methods. One efficient method involves the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex . Another approach involves the functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers can lead to different biological profiles of drug candidates .Molecular Structure Analysis
The pyrrolidine ring is a five-membered nitrogen heterocycle widely used by medicinal chemists . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .Chemical Reactions Analysis
Pyrrolidine and its derivatives have diverse therapeutic applications like fungicides, antibiotics, anti-inflammatory drugs, cholesterol-reducing drugs, anti-tubercular, and antitumor agents . They are also known to inhibit reverse transcriptase in the case of human immune deficiency virus type 1 (HIV-1) and cellular DNA polymerases protein kinases .Mechanism of Action
The mechanism of action of pyrrolidine derivatives is often related to their ability to interact with various biological targets. For example, the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-(pyrrolidin-3-yl)pyridine hydrochloride involves the reaction of 2-chloro-4-pyridinecarboxaldehyde with pyrrolidine followed by hydrochloric acid treatment.", "Starting Materials": [ "2-chloro-4-pyridinecarboxaldehyde", "pyrrolidine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-4-pyridinecarboxaldehyde is reacted with pyrrolidine in the presence of a suitable solvent and a catalyst to form 2-chloro-4-(pyrrolidin-3-yl)pyridine.", "Step 2: The resulting product is then treated with hydrochloric acid to form 2-chloro-4-(pyrrolidin-3-yl)pyridine hydrochloride.", "Step 3: The product is then purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2060051-26-3 |
Product Name |
2-chloro-4-(pyrrolidin-3-yl)pyridine hydrochloride |
Molecular Formula |
C9H12Cl2N2 |
Molecular Weight |
219.1 |
Purity |
95 |
Origin of Product |
United States |
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